Cas no 5394-42-3 (6-ethyl-1-phenyl-2h-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 6-ethyl-1-phenyl-2h-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 5394-42-3
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 1588761
• PubChem ID: 135473074
• Update Time: 2025-04-21

6-ethyl-1-phenyl-2h-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-1-phenyl-2h-pyrazolo[3,4-d]pyrimidin-4-one
• Oprea1_806718
• 6-Aethyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-on
• CTK4J9039
• H 45
• NSC1420
• AG-J-36927
• 6-ethyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 6-ethyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• AC1L57F3
• 6-ethyl-1-phenyl-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
• AC1Q6I8T
• H 45;
• 1H-Pyrazolo[3, 6-ethyl-1-phenyl-
• DTXSID60277271
• 6-Ethyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(2H)-one
• Z56759222
• SR-01000025449
• 6-ETHYL-1-PHENYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• 5394-42-3
• 6-ethyl-1-phenyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS001030372
• HMS1784L05
• CCG-245988
• SR-01000025449-1
• NSC-1420

• Inchi： 1S/C13H12N4O/c1-2-11-15-12-10(13(18)16-11)8-14-17(12)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,15,16,18)
• InChI Key： ARSPUWTVVKRLNJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3)C=2N=C(CC)N1

Computed Properties

• Exact Mass: 240.10100
• Monoisotopic Mass: 240.101111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.1
• XLogP3: 1.5

Experimental Properties

• Density: 1.35
• Boiling Point: 389.7°C at 760 mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.698
• PSA: 63.57000
• LogP: 1.67120